Cas no 1361479-35-7 (3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361479-35-7
• MF: C₁₃H₄Cl₆F₂
• MW: 410.88566493988
• CID: 4991158
• Update Time: 2025-05-19

3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H4Cl6F2/c14-6-3-4(1-2-5(6)13(20)21)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： AALXIEKXCAIAHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)F)=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Analysis of 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361479-35-7)

The compound 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361479-35-7) is a highly specialized chlorinated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications. With the increasing demand for advanced materials in industries such as electronics, pharmaceuticals, and agrochemicals, this compound has become a subject of intense research. Its molecular structure, characterized by multiple chlorine substitutions and a difluoromethyl group, offers distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions regarding this compound is: "What are the applications of 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl?" Researchers have explored its utility in the development of high-performance polymers and liquid crystals, where its halogen-rich structure contributes to enhanced thermal stability and electrical insulation properties. Additionally, its potential role in agrochemical formulations has been investigated, particularly in the synthesis of novel pesticides with improved efficacy and environmental profiles. The presence of the difluoromethyl moiety is particularly noteworthy, as it often imparts desirable biological activity and metabolic stability.

Another hot topic in the scientific community is the environmental impact of chlorinated biphenyls. While 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl is not classified as a persistent organic pollutant (POP), its degradation pathways and ecotoxicological effects are under scrutiny. Recent studies have focused on developing greener synthetic routes to minimize waste and improve the sustainability of its production. This aligns with the broader trend of green chemistry, which emphasizes the design of chemical products and processes that reduce or eliminate hazardous substances.

The synthesis of 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl typically involves multi-step reactions, including halogenation and cross-coupling methodologies. Advanced techniques such as palladium-catalyzed coupling and electrophilic aromatic substitution are often employed to achieve high yields and selectivity. Researchers are also exploring the use of flow chemistry to optimize its production, as this approach offers better control over reaction parameters and scalability.

From a regulatory perspective, the compound is subject to standard chemical safety assessments, and its handling requires adherence to good laboratory practices (GLP). While it is not classified as a hazardous material under current regulations, proper risk management measures are recommended to ensure safe usage. This is particularly relevant for industries seeking to incorporate 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl into commercial products, as compliance with global chemical regulations (e.g., REACH, TSCA) is essential.

In conclusion, 3'-Chloro-4'-(difluoromethyl)-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361479-35-7) represents a fascinating area of research with broad implications for materials science and industrial chemistry. Its unique structural features and versatile applications make it a compound of enduring interest. As the scientific community continues to explore its potential, advancements in synthetic methodologies and environmental stewardship will likely shape its future trajectory.